Cas no 937783-84-1 (N,N-DI-T-BOC-(2-FLUORO-4-METHOXYPHENYL)METHANAMINE)

N,N-DI-T-BOC-(2-FLUORO-4-METHOXYPHENYL)METHANAMINE structure
937783-84-1 structure
Product Name:N,N-DI-T-BOC-(2-FLUORO-4-METHOXYPHENYL)METHANAMINE
CAS No:937783-84-1
MF:C18H26FNO5
MW:355.401149272919
CID:1981282
PubChem ID:72210926
Update Time:2025-04-21

N,N-DI-T-BOC-(2-FLUORO-4-METHOXYPHENYL)METHANAMINE Chemical and Physical Properties

Names and Identifiers

    • N,N-DI-T-BOC-(2-FLUORO-4-METHOXYPHENYL)METHANAMINE
    • tert-butyl N-[(2-fluoro-4-methoxyphenyl)methyl]-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
    • AB56319
    • tert-Butyl (tert-butoxycarbonyl)(2-fluoro-4-methoxybenzyl)carbamate
    • 937783-84-1
    • Inchi: 1S/C18H26FNO5/c1-17(2,3)24-15(21)20(16(22)25-18(4,5)6)11-12-8-9-13(23-7)10-14(12)19/h8-10H,11H2,1-7H3
    • InChI Key: FTKRYVWKRFKYQR-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1CN(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)OC

Computed Properties

  • Exact Mass: 355.17950109Da
  • Monoisotopic Mass: 355.17950109Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 65.1Ų
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